Cas no 1806802-22-1 (3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1806802-22-1
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4850196
• Update Time: 2025-08-02

3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H6F5NO/c9-7(10)5-2-1-4(3-15)14-6(5)8(11,12)13/h1-2,7,15H,3H2
• InChI Key： YKRRHXAHKFUCRJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CO)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol

3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol (CAS No. 1806802-22-1) is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at position 3, a trifluoromethyl group at position 2, and a hydroxymethyl group at position 6. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol. Researchers have explored various methodologies, including multi-component reactions and catalytic processes, to optimize the production of this compound. The use of transition metal catalysts has been particularly promising, as it allows for high yields and selectivity in the formation of the desired product. These developments have not only enhanced the scalability of the synthesis but also reduced the environmental footprint associated with its production.

The structural features of 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol make it an attractive candidate for applications in drug discovery. The pyridine ring serves as a versatile scaffold, while the fluorinated substituents contribute to the molecule's lipophilicity and metabolic stability. These properties are highly desirable in pharmaceutical compounds, as they can improve bioavailability and reduce the risk of premature degradation in vivo. Recent studies have demonstrated that this compound exhibits potent activity against various biological targets, including enzymes involved in inflammatory pathways and receptors associated with neurological disorders.

In addition to its pharmacological applications, 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in catalysis and sensing applications. For instance, researchers have utilized this compound as a chelating agent in homogeneous catalysis, where it facilitates the activation of inert chemical bonds under mild conditions. Furthermore, its fluorescence properties have been exploited in the development of sensors for detecting metal ions and small molecules in complex matrices.

The environmental impact of 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary results indicate that the compound undergoes rapid biotransformation under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further investigations are required to fully characterize its environmental fate and ensure its safe use in industrial and pharmaceutical settings.

Looking ahead, the development of novel derivatives of 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol holds great promise for expanding its utility across diverse fields. By modifying the substituents on the pyridine ring or incorporating additional functional groups, chemists can tailor the properties of this compound to meet specific application needs. For example, introducing electron-withdrawing groups could enhance its activity as a catalyst or improve its selectivity as a pharmaceutical agent.

In conclusion, 3-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol (CAS No. 1806802-22-1) is a versatile compound with significant potential in chemistry, pharmacology, and materials science. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for addressing complex scientific challenges. As research continues to uncover new insights into its properties and functionality, this compound is likely to play an increasingly important role in both academic and industrial settings.